Cas no 1100227-54-0 (Tert-Butyl 4-Pyrazin-2-yl-1,4-diazepane-1-carboxylate)

• Product Name: Tert-Butyl 4-Pyrazin-2-yl-1,4-diazepane-1-carboxylate
• CAS No: 1100227-54-0
• MF: C₁₄H₂₂N₄O₂
• MW: 278.350082874298
• CID: 4680037
• Update Time: 2025-11-01

Tert-Butyl 4-Pyrazin-2-yl-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-Pyrazin-2-yl-1,4-diazepane-1-carboxylate
• tert-Butyl 4-(pyrazin-2-yl)-1,4-diazepane-1-carboxylate
• Tert-Butyl 4-Pyrazin-2-yl-1,4-diazepane-1-carboxylate

• Inchi： 1S/C14H22N4O2/c1-14(2,3)20-13(19)18-8-4-7-17(9-10-18)12-11-15-5-6-16-12/h5-6,11H,4,7-10H2,1-3H3
• InChI Key： MVEDJNNSQOUPQB-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C2C=NC=CN=2)CCC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 330
• Topological Polar Surface Area: 58.6

Additional information on Tert-Butyl 4-Pyrazin-2-yl-1,4-diazepane-1-carboxylate

Tert-Butyl 4-Pyrazin-2-yl-1,4-diazepane-1-carboxylate (CAS No. 1100227-54-0): A Comprehensive Overview

Tert-Butyl 4-Pyrazin-2-yl-1,4-diazepane-1-carboxylate (CAS No. 1100227-54-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its role in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of Tert-Butyl 4-Pyrazin-2-yl-1,4-diazepane-1-carboxylate.

The chemical structure of Tert-Butyl 4-Pyrazin-2-yl-1,4-diazepane-1-carboxylate consists of a tert-butyl group attached to a carboxylate moiety, which is further linked to a diazepane ring substituted with a pyrazine group. This intricate arrangement confers the compound with unique pharmacological properties, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the importance of Tert-Butyl 4-Pyrazin-2-yl-1,4-diazepane-1-carboxylate in various biological processes. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and analgesic effects. The mechanism of action is believed to involve the modulation of specific receptors and signaling pathways, which are crucial in the pathogenesis of inflammatory diseases.

In addition to its anti-inflammatory properties, Tert-Butyl 4-Pyrazin-2-yl-1,4-diazepane-1-carboxylate has shown promise in neurodegenerative disorders. A study conducted by a team of researchers at the University of California found that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects. The ability to target specific brain regions makes it a valuable tool in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Tert-Butyl 4-Pyrazin-2-yl-1,4-diazepane-1-carboxylate involves a multi-step process that requires precise control over reaction conditions. One common synthetic route involves the coupling of a tert-butyl carboxylic acid derivative with a diazepane precursor, followed by functionalization with a pyrazine moiety. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve yield and purity, making large-scale production feasible.

Pharmacokinetic studies have provided valuable insights into the behavior of Tert-Butyl 4-Pyrazin-2-yl-1,4-diazepane-1-carboxylate in vivo. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high bioavailability and low toxicity profile make it suitable for both oral and parenteral administration. Furthermore, preclinical studies have shown that it can be effectively formulated into various dosage forms, including tablets and injectable solutions.

Clinical trials are currently underway to evaluate the safety and efficacy of Tert-Butyl 4-Pyrazin-2-yl-1,4-diazepane-1-carboxylate in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In conclusion, Tert-Butyl 4-Pyrazin-2-yl-1,4-diazepane-1-carboxylate (CAS No. 1100227-54-0) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new drugs targeting inflammatory diseases and neurodegenerative disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.